Cas no 1421499-17-3 (2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide)

• Product Name: 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide
• CAS No: 1421499-17-3
• MF: C₁₅H₁₆ClN₃O₃
• MW: 321.758842468262
• CID: 5365604
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenoxy)-N-(2-methoxy-5-pyrimidinyl)-2-methylpropanamide
• 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide

• Inchi： 1S/C15H16ClN3O3/c1-15(2,22-12-6-4-10(16)5-7-12)13(20)19-11-8-17-14(21-3)18-9-11/h4-9H,1-3H3,(H,19,20)
• InChI Key： SVJNACJZWBMJIE-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(OC)N=C1)(=O)C(OC1=CC=C(Cl)C=C1)(C)C

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.96±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide (CAS No. 1421499-17-3)

2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide, with the CAS number 1421499-17-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a chlorophenoxy group and a methoxypyrimidine moiety, making it a subject of interest for its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

In recent years, the demand for custom synthesis and high-purity intermediates like 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide has surged, driven by advancements in precision medicine and sustainable agriculture. The compound's molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Its synthetic route typically involves multi-step organic reactions, including amide coupling and etherification, which are optimized for scalability and yield.

The 2-methoxypyrimidin-5-yl segment of the molecule is a notable pharmacophore, frequently explored in kinase inhibitor design. This aligns with trending topics in cancer therapeutics, where researchers seek compounds with high selectivity for specific protein targets. Meanwhile, the 4-chlorophenoxy group contributes to the compound's lipophilicity, a feature often leveraged in agrochemical formulations to improve foliar absorption and rainfastness.

From an SEO perspective, queries related to "CAS 1421499-17-3 supplier" or "2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide synthesis protocol" reflect the compound's commercial and academic relevance. Analytical techniques such as HPLC purity testing, NMR characterization, and mass spectrometry are frequently associated with this compound, underscoring the need for rigorous quality control in its production.

Environmental and regulatory considerations also play a role in discussions about 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize this compound, reducing waste and energy consumption. These efforts resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 2-(4-chlorophenoxy)-N-(2-methoxypyrimidin-5-yl)-2-methylpropanamide represents a compelling case study at the intersection of medicinal chemistry and material science. Its dual applicability in life sciences and crop science, combined with evolving synthetic methodologies, positions it as a compound of enduring scientific and industrial value.